Dichlorophenylphosphine

• IUPAC Name: dichloro(phenyl)phosphane
• InChI: InChI=1S/C6H5Cl2P/c7-9(8)6-4-2-1-3-5-6/h1-5H
• InChI Key: IMDXZWRLUZPMDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)P(Cl)Cl
• Molecular Formula: C6H5PCl2, C6H5Cl2P
• DSSTOX Substance ID: DTXSID4027282
• Molecular Weight: 178.98 g/mol
• Physical Description: Benzene phosphorus dichloride appears as a colorless, fuming liquid. Density 1.32 g / cm3. Flash point 102 °C. Corrosive to metals and tissue., Colorless liquid with a pungent odor; [HSDB]
• Boiling Point: 430 °F at 760 mmHg (USCG, 1999), 224.6 °C @ 760 MM HG; 99-101 °C @ 11 MM HG
• Flash Point: 215 °F (USCG, 1999), 215 °F OC May be lower because of presence of dissolved phosphorus
• Solubility: SOL IN COMMON INERT ORGANIC SOLVENTS, MISCIBLE WITH BENZENE, CARBON DISULFIDE
• Density: 1.14 at 77 °F (USCG, 1999) - Denser than water; will sink, 1.356 @ 20 °C/4 °C
• Color/Form: COLORLESS LIQUID
• CAS RN: 644-97-3
• Melting Point: -60 °F (USCG, 1999), -51 °C

Description

Dichlorophenylphosphine (DCPP) is a key compound in organic synthesis. It is widely used to prepare flame retardants, nylon stabilizers, plasticizers, and organophosphorus compounds.

Synthesis Analysis

DCPP can be synthesized by the Friedel-Craft reaction between phosphorus trichloride and benzene in the presence of anhydrous aluminum chloride. An improved method of synthesis of aromatic dichlorophosphines has been reported. The mole ratio and reacting times of reactants were optimized by orthogonal experiment, the optimal conditions of which were 1.1:1 and 4 hours.

Molecular Structure Analysis

Dichlorophenylphosphine is an organophosphorus compound with the formula C6H5PCl2. The molecular structure and the internal rotation potential of dichlorophenylphosphine have been determined using gas electron diffraction and relaxation constraints from ab initio calculations.

Chemical Reactions Analysis

DCPP is an intermediate for the synthesis of other chemicals. For instance, dimethylphenylphosphine can be prepared from DCPP and methylmagnesium iodide. In the McCormack reaction, DCPP adds dienes to give the chlorophospholenium ring.

Physical And Chemical Properties Analysis

DCPP is a colorless viscous liquid. It has a molar mass of 178.98 g/mol, a density of 1.3190 g/mL, a melting point of -51 °C, and a boiling point of 222 °C. It is insoluble in water but miscible in benzene, CS2, and chloroform.

Scientific Research Applications

Organic Synthesis

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Preparation of Flame Retardants

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Nylon Stabilizers

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Plasticizers

. Plasticizers are additives that increase the plasticity or fluidity of a material. .

Organophosphorus Compounds

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Photoinitiators

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Functionalized Phosphine Ligands

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Advanced Flame Retardant Production

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Safety and Hazards

DCPP is toxic and highly corrosive to skin and tissue. Inhalation causes irritation of the nose and throat; severe exposures may lead to pulmonary edema. Contact with skin or eyes causes severe burns. Ingestion causes severe burns of the mouth and stomach. It reacts violently with water.

Future Directions

DCPP is a commercially available compound and is commonly used in the synthesis of organophosphines. Its future directions could involve further exploration of its uses in organic synthesis and the development of safer handling and disposal methods.

Mechanism of Action

Target of Action

Dichlorophenylphosphine (DCPP) is an organophosphorus compound . It is primarily used in the synthesis of organophosphines , which are a class of organophosphorus compounds that have a wide range of applications in organic synthesis . Therefore, the primary targets of DCPP are the reactants in these synthesis reactions.

Mode of Action

DCPP interacts with its targets through chemical reactions. For instance, it can be used in the synthesis of dimethylphenylphosphine through a reaction with methylmagnesium iodide . In this reaction, the two chlorine atoms in DCPP are replaced by methyl groups, resulting in the formation of dimethylphenylphosphine .

Biochemical Pathways

As an intermediate in chemical synthesis, DCPP is involved in various biochemical pathways depending on the final product. For example, in the McCormack reaction, DCPP adds dienes to give the chlorophospholenium ring . This reaction is a key step in the synthesis of certain organophosphorus compounds.

Result of Action

The result of DCPP’s action is the formation of new organophosphorus compounds. These compounds have a wide range of applications, including the production of flame retardants, nylon stabilizers, plasticizers, and other organophosphorus compounds .

Synthesis routes and methods I

Procedure details

8800 g (64 mols) phosphorus(III)chloride, 780 g (10 mols) benzene and 1361 g (10 mols) anhydrous aluminum chloride of 98% strength were boiled for 5 hours under reflux in a reactor provided with a stirrer and reflux condenser. Next, 1535 g (10 mols) phosphorus oxychloride was added dropwise within 30 minutes. After a post-reaction period of 30 minutes, the whole was cooled to 25° C., the formed aluminum chloride/phosphorus oxychloride-complex was filtered off and washed with phosphorus(III)chloride. 3128 g crystalline matter moist with PCl3 was obtained (theoretically: 1535 g POCl3 +1361 g AlCl3 =2896 g). Phosphorus(III)chloride in excess and unreacted benzene were expelled from the filtrate under atmospheric pressure and the residue was distilled under vacuum. 1561 g phenyldichlorophosphane (bp: 95° C. at 25 millibars) was obtained. Yield: 0.87 mol C6H5PCl2 per mol AlCl3.

Synthesis routes and methods II

Procedure details

38.5 g (0.34 mol) phenylphosphine dissolved in 40 ml toluene was added at 25° C. to a suspension of 160 g PCl5 (0.77 mol) in 500 ml toluene. After the exothermal reaction had subsided, the whole was heated to 70° C. until gas ceased to be evolved. The low boilers were removed under vacuum. The crude product yield was 67 g; 31P-NMR: δ P=161 ppm, C6H5PCl2, 94.4 mol%. The residue was distilled under vacuum. bp 98° C./17 mbar; yield: 50.6 g (81% of the theoretical).

Synthesis routes and methods III

Procedure details

A mixture of 60 g (=0.4364 mole) of freshly distilled phosphorus trichloride and 40 g (=0.1527 mole) of triphenylphosphane (→molar ratio of 2.86 to 1) is added dropwise in the course of 30 minutes to the apparatus which has been described in Example 6 and which is at 620° C. The subsequent distillation gives 38 g (=0.1212 mole) of dichlorophenylphosphane and 16.5 g (0.075 mole) of chlorodiphenylphosphane (→molar ratio of 2.83 to 1), unconverted phosphorus trichloride and unconverted triphenylphosphane. The yield relative to the starting amount of triphenylphosphane is 52% of theory in dichlorophenylphosphane and 38% of theory in chlorodiphenylphosphane, with an 87% conversion.

Synthesis routes and methods IV

Procedure details

50 g (0.256 mole) of phenylphosphonic acid dichloride and 40 g (0.153 mole) of triphenylphosphane were stirred for 12 hours at 230° C. under an atomosphere of nitrogen. Distillation was then carried out at 0.1 kPa until an internal temperature of 200° C. was reached. The distillate obtained was then fractionated using a silvered-jacketed column, 70 cm long, packed with Raschig rings. 25 g of dichlorophenylphosphane were obtained, as well as unreacted phenylphosphonic acid dichloride. This corresponds to a yield of 91% of theory, based on triphenylphosphane employed.

Q & A

Q1: What are the common methods for synthesizing dichlorophenylphosphine?

A1: Dichlorophenylphosphine is primarily synthesized via the Friedel-Crafts reaction of benzene and phosphorus trichloride using aluminum chloride as a catalyst [, , , , ]. Other methods include using ionic liquids as catalysts [, , , , ] and reacting sulfur with dichlorophenylphosphine in the presence of ionic liquid catalysts [, ].

Q2: What is the role of sodium chloride in the synthesis of dichlorophenylphosphine?

A2: Sodium chloride is used as a complexing agent to remove the aluminum chloride catalyst after the reaction [, ]. This simplifies the purification process and improves the yield of dichlorophenylphosphine.

Q3: What are the key spectroscopic characteristics of dichlorophenylphosphine?

A3: Dichlorophenylphosphine has been characterized using various spectroscopic techniques, including ³¹P NMR, ¹H NMR, ¹³C NMR, FTIR, and mass spectrometry [, , , ]. These techniques provide information about the structure, bonding, and purity of the compound.

Q4: What are the physical properties of dichlorophenylphosphine?

A4: Researchers have measured and reported the density, viscosity, and vapor pressure of dichlorophenylphosphine over a range of temperatures [, ]. These properties are essential for understanding its behavior in various applications.

Q5: What are the main applications of dichlorophenylphosphine?

A5: Dichlorophenylphosphine is a versatile precursor for various organophosphorus compounds. Its major applications include the synthesis of flame retardants [, , , ], catalysts [], and other phosphorus-containing compounds [, , , , , ].

Q6: How does dichlorophenylphosphine contribute to the synthesis of flame-retardant polymers?

A6: Dichlorophenylphosphine is used as a starting material to synthesize phosphorus-containing monomers. These monomers can be incorporated into polymer chains, imparting flame-retardant properties to the final material [, , , ].

Q7: How does dichlorophenylphosphine react with alkenes or dienes?

A7: Dichlorophenylphosphine can undergo cycloaddition reactions with dienes, such as 1,3-butadiene, to form phosphorus-containing heterocycles like phospholenes [, , ].

Q8: What is the role of dichlorophenylphosphine in the synthesis of Woollins' reagent?

A8: Dichlorophenylphosphine reacts with sodium selenide (Na₂Se) to produce 2,4-bis(phenyl)-1,3-diselena-2,4-diphosphetane-2,4-diselenide, commonly known as Woollins' reagent []. This reagent is a powerful tool in organic synthesis for introducing selenium into molecules.

Q9: Can dichlorophenylphosphine act as a catalyst?

A9: While not as common as its use as a reagent, dichlorophenylphosphine can form complexes that exhibit catalytic activity in certain reactions. For example, researchers have investigated its use in the radical polymerization of methyl methacrylate [].

Q10: Are there any environmental concerns associated with dichlorophenylphosphine?

A10: While specific data on the environmental impact of dichlorophenylphosphine is limited in the provided research, its use in industrial processes necessitates responsible handling and disposal. The potential for release into the environment and its subsequent degradation pathways require further investigation [, ].